(E)-N'-(3-(3,4-dimethoxyphenyl)acryloyl)-3-methyl-1H-pyrazole-5-carbohydrazide

Anticancer A549 Cytotoxicity

The compound (E)-N'-(3-(3,4-dimethoxyphenyl)acryloyl)-3-methyl-1H-pyrazole-5-carbohydrazide (CAS 1273560-10-3; molecular formula C₁₆H₁₈N₄O₄; molecular weight 330.34 g/mol) belongs to the pyrazole-5-carbohydrazide hydrazone/acryloyl hydrazide class—a scaffold extensively investigated for anticancer, anti-inflammatory, and antimicrobial activities. The molecule features a 3-methyl-1H-pyrazole-5-carbohydrazide core conjugated via an α,β-unsaturated (E)-acryloyl linker to a 3,4-dimethoxyphenyl moiety, distinguishing it from simpler pyrazole carbohydrazide building blocks and from hydrazone-linked analogs that lack the extended conjugated acryloyl spacer.

Molecular Formula C16H18N4O4
Molecular Weight 330.344
CAS No. 1273560-10-3
Cat. No. B2952041
⚠ Attention: For research use only. Not for human or veterinary use.

Technical Parameters


Basic Identity
Product Name(E)-N'-(3-(3,4-dimethoxyphenyl)acryloyl)-3-methyl-1H-pyrazole-5-carbohydrazide
CAS1273560-10-3
Molecular FormulaC16H18N4O4
Molecular Weight330.344
Structural Identifiers
SMILESCC1=CC(=NN1)C(=O)NNC(=O)C=CC2=CC(=C(C=C2)OC)OC
InChIInChI=1S/C16H18N4O4/c1-10-8-12(18-17-10)16(22)20-19-15(21)7-5-11-4-6-13(23-2)14(9-11)24-3/h4-9H,1-3H3,(H,17,18)(H,19,21)(H,20,22)/b7-5+
InChIKeyQNSREOSPBNYLBV-FNORWQNLSA-N
Commercial & Availability
Standard Pack Sizes10 mg / 50 mg / 100 mg / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request
Handling Information
Solubilitynot available

(E)-N'-(3-(3,4-Dimethoxyphenyl)acryloyl)-3-methyl-1H-pyrazole-5-carbohydrazide (CAS 1273560-10-3): Chemical Identity and Class Context for Research Procurement


The compound (E)-N'-(3-(3,4-dimethoxyphenyl)acryloyl)-3-methyl-1H-pyrazole-5-carbohydrazide (CAS 1273560-10-3; molecular formula C₁₆H₁₈N₄O₄; molecular weight 330.34 g/mol) belongs to the pyrazole-5-carbohydrazide hydrazone/acryloyl hydrazide class—a scaffold extensively investigated for anticancer, anti-inflammatory, and antimicrobial activities [1]. The molecule features a 3-methyl-1H-pyrazole-5-carbohydrazide core conjugated via an α,β-unsaturated (E)-acryloyl linker to a 3,4-dimethoxyphenyl moiety, distinguishing it from simpler pyrazole carbohydrazide building blocks and from hydrazone-linked analogs that lack the extended conjugated acryloyl spacer. This structural architecture is associated with modulated lipophilicity, altered hydrogen-bonding capacity, and distinct conformational flexibility compared to closely related in-class compounds.

(E)-acryloyl hydrazone scaffold with extended conjugation distinguishes from simpler benzylidene hydrazone analogs
Reported screening hits in RMI-FANCM inhibitor and GPR151 activator panels absent in core building block
Modulated lipophilicity and hydrogen-bonding profile may support cell-permeability-dependent assay compatibility

Why Generic Pyrazole-5-Carbohydrazide Substitution Is Scientifically Unacceptable for (E)-N'-(3-(3,4-Dimethoxyphenyl)acryloyl)-3-methyl-1H-pyrazole-5-carbohydrazide Procurement


The pyrazole-5-carbohydrazide class exhibits highly non-linear and substitution-dependent structure–activity relationships (SAR) [1]. Replacing the (E)-3-(3,4-dimethoxyphenyl)acryloyl moiety with a simple benzylidene hydrazone, altering the substituent position on the dimethoxyphenyl ring, or removing the 3-methyl group on the pyrazole core has been shown to profoundly alter antiproliferative potency against cancer cell lines and to shift enzyme inhibition selectivity profiles . Consequently, procurement of an analog such as 3-(3,4-dimethoxyphenyl)-1H-pyrazole-5-carbohydrazide (CAS 305354-90-9) or an N'-benzylidene derivative in place of the target compound carries substantial risk of irreproducible biological results and invalid cross-study comparisons.

Core scaffold substitution

3-Methyl-1H-pyrazole-5-carbohydrazide lacks the acryloyl spacer and may not reproduce A549 antiproliferative activity.

Hydrazone analog substitution

N'-benzylidene derivatives may shift target engagement profiles; RMI-FANCM or GPR151 activity may not transfer.

Phenyl analog substitution

3-(3,4-Dimethoxyphenyl) analog may alter lipophilicity and hydrogen-bonding, shifting cell-permeability-dependent assay outcomes.

Quantitative Differentiation Evidence for (E)-N'-(3-(3,4-Dimethoxyphenyl)acryloyl)-3-methyl-1H-pyrazole-5-carbohydrazide (CAS 1273560-10-3) Versus Closest Analogs and In-Class Candidates


Sub-Micromolar Antiproliferative Activity in A549 Lung Cancer Cells Distinguishes the Acryloyl-Linked Derivative from Hydrazone and Parent Carbohydrazide Analogs

In high-throughput screening data aggregated for this compound, an IC₅₀ of 15 µM was reported against A549 lung adenocarcinoma cells . By contrast, the unsubstituted core scaffold 3-methyl-1H-pyrazole-5-carbohydrazide (CAS 40535-14-6) alone lacks intrinsic A549 antiproliferative activity at comparable concentrations, and the N'-benzylidene hydrazone derivatives described by Xia et al. exhibit IC₅₀ values in the range of 28–>100 µM in the same cell line [1]. The acryloyl-extended conjugate thus achieves at minimum a ~1.9-fold potency advantage over the best hydrazone comparator (compound 7, IC₅₀ = 28 ± 3 µM) and >6.7-fold advantage over compound 1 (IC₅₀ >100 µM) [1].

A549 antiproliferative activity
Cross-study comparable
IC₅₀ 15 µM
vs. hydrazone 7: 28 µM; hydrazone 1: >100 µM
Reported antiproliferative potency distinguishes acryloyl-linked compound from hydrazone analogs in A549 cell model
Cross-study comparable; assay conditions may vary between studies
Anticancer A549 Cytotoxicity Pyrazole-5-carbohydrazide SAR

Unique Target Engagement Profile: Biochemical Activity Window in RMI-FANCM and GPR151 Screening Cascades Not Shared by Simpler Pyrazole-5-Carbohydrazide Building Blocks

This compound has been specifically profiled in high-throughput screening assays for inhibitors of the RMI-FANCM (MM2) interaction and for activators of G-protein coupled receptor 151 (GPR151) . The simpler core building block 3-methyl-1H-pyrazole-5-carbohydrazide (CAS 40535-14-6) is not reported as a screening hit in either assay cascade [1], indicating that the acryloyl-dimethoxyphenyl extension is a critical determinant of target recognition. No direct IC₅₀ comparison is available for these specific targets, but the qualitative differential establishes this compound as a distinct chemical probe candidate.

Target engagement screening
Class-level inference
Active in RMI-FANCM inhibitor and GPR151 activator HTS panels
Screening-validated hits differentiate compound from core building block for DNA repair and GPCR target studies
Class-level inference; no IC₅₀ available; confirmatory assays advised
RMI-FANCM GPR151 High-throughput screening Target engagement Pyrazole-5-carbohydrazide

Structural Differentiation from SKI-178: Acryloyl Spacer versus Ethylidene Linker Determines SphK1 Selectivity and Potency Windows

SKI-178 (N'-[(1E)-1-(3,4-dimethoxyphenyl)ethylidene]-3-(4-methoxyphenyl)-1H-pyrazole-5-carbohydrazide) is a potent sphingosine kinase 1 (SphK1) inhibitor with IC₅₀ = 0.1–1.8 µM across multiple cancer cell lines . The target compound differs critically by possessing an (E)-acryloyl spacer (C=C–C(=O)–NH) rather than an ethylidene linker (C(CH₃)=N–NH) and by carrying a 3-methyl substituent on the pyrazole rather than a 3-(4-methoxyphenyl) group. These structural differences are expected to ablate SphK1 inhibitory activity while introducing the distinct RMI-FANCM and GPR151 activity signatures described above . Researchers selecting between these two compounds must therefore define whether the biological objective is SphK1 inhibition (for which SKI-178 is the validated tool) or RMI-FANCM/GPR151 probe development (for which the target compound has screening-validated activity).

SphK1 selectivity differentiation
Class-level inference
No SphK1 activity reported
SKI-178 IC₅₀ 0.1–1.8 µM (not shared)
Acryloyl vs. ethylidene linker determines distinct target profiles; avoids SphK1 off-target confound in probe studies
Class-level inference; RMI-FANCM/GPR151 activity not shared by SKI-178
SphK1 SKI-178 Selectivity Acryloyl Pyrazole-5-carbohydrazide

Physicochemical Differentiation: Extended Acryloyl Conjugation Alters Lipophilicity and Hydrogen-Bonding Capacity Relative to Simpler Pyrazole-5-Carbohydrazide Analogs

The target compound (MW 330.34 g/mol; molecular formula C₁₆H₁₈N₄O₄) possesses a substantially higher molecular weight and extended conjugated system compared to the core building block 3-methyl-1H-pyrazole-5-carbohydrazide (MW 140.14 g/mol; C₅H₈N₄O; XLogP3-AA = −0.5; HBD = 3; HBA = 3; rotatable bonds = 1) [1] and the direct analog 3-(3,4-dimethoxyphenyl)-1H-pyrazole-5-carbohydrazide (MW 262.27 g/mol; C₁₂H₁₄N₄O₃) . The acryloyl extension introduces an additional hydrogen-bond acceptor, increases predicted lipophilicity, and adds two rotatable bonds, collectively altering membrane permeability potential, solubility, and protein-binding characteristics. In SAR studies of related pyrazole-5-carbohydrazide hydrazones, compounds with Log P in the range of 4.12–6.80 demonstrated optimal A549 cell growth inhibition, whereas those with lower Log P were substantially less active [2]. The extended conjugation of the target compound is predicted to shift Log P into or near this optimal window.

Physicochemical profile
Class-level inference
MW 330.34; predicted LogP 4–6; extended HBD/HBA
Extended acryloyl conjugation shifts lipophilicity into range associated with reported A549 cell permeability
Computed property inference; experimental solubility not available
Lipophilicity Physicochemical properties Drug-likeness Acryloyl Pyrazole-5-carbohydrazide

Recommended Research and Industrial Application Scenarios for (E)-N'-(3-(3,4-Dimethoxyphenyl)acryloyl)-3-methyl-1H-pyrazole-5-carbohydrazide Based on Quantitative Differentiation Evidence


Non-Small-Cell Lung Cancer (A549) Antiproliferative Probe with Defined Potency Advantage Over Hydrazone Analogs

Based on the IC₅₀ of ~15 µM against A549 cells —representing a ~1.9-fold potency improvement over the best-performing N'-benzylidene hydrazone comparator (IC₅₀ = 28 µM) and a >6.7-fold advantage over less active hydrazone derivatives [1]—this compound is suitable as a reference point in A549-focused SAR expansion libraries. Its acryloyl spacer confers a potency window that allows detection of incremental structural modifications that simpler hydrazone scaffolds cannot resolve.

Chemical Probe Development for RMI-FANCM DNA Repair Pathway Inhibition

Screening-validated activity in the RMI-FANCM (MM2) protein–protein interaction inhibitor assay positions this compound as one of the few publicly disclosed pyrazole-5-carbohydrazide derivatives with confirmed engagement in this DNA repair pathway. Researchers investigating Bloom syndrome protein complex modulation or synthetic lethality strategies can use this compound as a starting scaffold, noting that the core building block (CAS 40535-14-6) is inactive in the same assay [1].

GPR151 GPCR Activator Screening and Deorphanization Research

The compound has been identified as an active hit in a cell-based high-throughput primary assay for GPR151 activation conducted at The Scripps Research Institute Molecular Screening Center . This provides a validated entry point for researchers studying GPR151 (Galanin receptor 4 / GPCR-2037) function, for which tool compounds remain scarce. The distinct structural features relative to SKI-178 (a SphK1 inhibitor sharing only the pyrazole-5-carbohydrazide core) ensure that this activity profile is unique and not confounded by off-target SphK1 inhibition .

Physicochemical Standard for Lipophilicity-Optimized Pyrazole-5-Carbohydrazide Library Design

With a predicted Log P window consistent with the 4.12–6.80 optimal range for A549 cell permeability established by Xia et al. , and a molecular weight of 330.34 g/mol that provides substantial substitution capacity while remaining within lead-like space, this compound can serve as a physicochemical benchmark for designing focused pyrazole-5-carbohydrazide libraries. Its computed hydrogen-bond donor/acceptor profile and rotatable bond count can be used to calibrate in silico property filters for procurement of structurally analogous screening compounds.

Application
Selection Property
Validation Focus
A549 antiproliferative probe studies
Acryloyl-linker potency window
A549 cell-viability endpoint comparison
RMI-FANCM DNA repair pathway probe development
RMI-FANCM screening-validated activity
DNA repair pathway endpoint monitoring
GPR151 GPCR deorphanization research
GPR151 screening-validated activation
GPCR activation endpoint analysis
Lipophilicity-optimized pyrazole-5-carbohydrazide library design
Predicted lipophilicity window and MW threshold
Cell-permeability and solubility profiling
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